Cas no 1909319-21-6 (2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride)

• Product Name: 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride
• CAS No: 1909319-21-6
• MF: C₈H₆BrClN₂O₂
• MW: 277.502439975739
• MDL: MFCD29907384
• CID: 4629018
• PubChem ID: 122163847
• Update Time: 2025-10-12

2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

• MDL： MFCD29907384
• Inchi： 1S/C8H5BrN2O2.ClH/c9-4-1-2-5-6(3-4)8(13)11(10)7(5)12;/h1-3H,10H2;1H
• InChI Key： PSKGJLDNSFJHTH-UHFFFAOYSA-N
• SMILES： O=C1N(C(=O)C2=CC=C(Br)C=C12)N.Cl

Additional information on 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride

Comprehensive Overview of 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS No. 1909319-21-6)

The compound 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride (CAS No. 1909319-21-6) is a specialized organic intermediate with significant applications in pharmaceutical research and chemical synthesis. Its unique molecular structure, featuring a brominated isoindole core, makes it a valuable building block for drug discovery and material science. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of brominated isoindoles in drug development?" and "How does 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride function in synthesis?".

In recent years, the demand for heterocyclic compounds like 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride has surged due to their versatility in designing small-molecule inhibitors and biologically active agents. Researchers frequently search for "brominated isoindole derivatives" and "CAS 1909319-21-6 applications," reflecting growing interest in its potential. The compound's hydrochloride salt form enhances solubility, a critical factor in medicinal chemistry formulations. Its amino and carbonyl functional groups further enable diverse chemical modifications, aligning with trends in structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1909319-21-6 is often employed in palladium-catalyzed cross-coupling reactions, a hotspot in modern organic chemistry. Queries like "How to synthesize brominated isoindole derivatives?" highlight its relevance. The compound's electron-deficient aromatic system facilitates nucleophilic substitutions, making it a candidate for fluorescent probes or agrochemical intermediates. Notably, its stability under ambient conditions and compatibility with green chemistry protocols address sustainability concerns, a trending topic in scientific communities.

Beyond laboratories, 2-amino-5-bromo-2,3-dihydro-1H-isoindole-1,3-dione hydrochloride attracts attention in academic publications and patent filings, particularly for kinase inhibitor designs. Searches for "isoindole-1,3-dione scaffold" or "1909319-21-6 supplier" underscore its commercial and research value. Analytical techniques like HPLC and NMR are typically used to verify its purity, a detail often queried by quality control professionals. As the pharmaceutical industry shifts toward targeted therapies, this compound's role in high-throughput screening continues to expand.

In conclusion, CAS No. 1909319-21-6 exemplifies the intersection of chemical innovation and practical utility. Its adaptability to drug discovery pipelines and alignment with sustainable synthesis trends ensure its enduring relevance. For researchers exploring "brominated heterocycles" or "pharmacophore optimization," this compound offers a compelling case study in molecular design and application.